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Compound of Interest

6-Bromo-2-
Compound Name: o
methoxynicotinaldehyde

cat. No.: B1590286

An In-Depth Technical Guide to the Molecular Structure of 6-Bromo-2-
methoxynicotinaldehyde

Abstract

6-Bromo-2-methoxynicotinaldehyde (CAS No. 58819-88-8) is a substituted pyridine
derivative that serves as a pivotal intermediate in the fields of organic synthesis and medicinal
chemistry. Its unique molecular architecture, featuring a pyridine ring functionalized with a
bromine atom, a methoxy group, and an aldehyde, offers a versatile platform for the
construction of complex molecular entities. This guide provides a comprehensive technical
overview of its molecular structure, elucidated through an analysis of its physicochemical
properties and predicted spectroscopic data. We delve into the causality behind its structural
characterization, present standardized protocols for its analysis, and explore the implications of
its structure on its chemical reactivity and potential applications. This document is intended for
researchers, scientists, and drug development professionals seeking a detailed understanding
of this valuable chemical building block.

Core Molecular Profile and Physicochemical
Properties

The foundational step in understanding any chemical entity is to define its fundamental
properties. 6-Bromo-2-methoxynicotinaldehyde is a solid compound whose identity is
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established by its unique combination of atoms and their arrangement in three-dimensional
space.

The molecule's structure is centered on a pyridine ring. At position 2, an electron-donating
methoxy group (-OCHs) is present, while position 3 holds an electron-withdrawing aldehyde
group (-CHO). At position 6, a bromine atom is substituted, which significantly influences the
molecule's reactivity, particularly in cross-coupling reactions.

A summary of its key identifiers and properties is presented below.

Table 1: Key Identifiers and Physicochemical Properties

Property Value Source(s)
CAS Number 58819-88-8 [1]
Molecular Formula C7HeBrNO2 [1]
Molecular Weight 216.03 g/mol
6-bromo-2-methoxypyridine-3-
IUPAC Name [1]
carbaldehyde

6-Bromo-2-methoxy-pyridine-

3-carbaldehyde; 6-Bromo-2-

Synonyms 1][2
ynony methoxy-3- izl

pyridinecarboxaldehyde

Appearance Solid

Melting Point 43 °C [1]

SMILES COC1=C(C=CC(=N1)Br)C=0 [1]
KGRFLECKNDNCHM-

InChl Key

UHFFFAOYSA-N

The following diagram illustrates the two-dimensional structure of the molecule with standard
atom numbering for the pyridine ring.
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Synthesis & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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